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This protocol is adapted from methodologies described in the search results and follows standard procedures

for a Cell Mito Stress Test [1] [2].

Cell Preparation and BAY-876 Treatment

¢ Cell Seeding: Plate cells in XF96 or XF24 cell culture microplates at an optimal density (e.g., 20,000-
40,000 cells per well for a 96-well plate) determined by your cell type. Ensure a confluency of 70-90%
at the time of the assay.

e BAY-876 Treatment: Treat cells with your chosen concentrations of BAY-876 (dissolved in DMSQO)
for a specified period, typically 24-48 hours prior to the assay [3]. Include a vehicle control (e.g.,
0.1% DMSO).

o Reference Concentration: Studies have used a range of concentrations. A concentration of 3
MM is a referenced point for observing metabolic effects in sensitive cell lines [3] [2].

Assay Reagent Preparation

e XF Assay Medium: On the day of the assay, prepare XF Base Medium (without glucose, L-
glutamine, or sodium pyruvate, as per Agilent's recommendations). Supplement with 10 mM glucose,
1 mM pyruvate, and 2 mM L-glutamine (final concentrations). Adjust pH to 7.4 at 37°C.
¢ Inhibitor Stocks:
o Oligomycin: 10 uM final concentration (ATP synthase inhibitor).
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o FCCP: 1-2 pM final concentration (Mitochondrial uncoupler). The optimal concentration should

be determined by a titraton experiment.

o Rotenone & Antimycin A: 0.5 uM final concentration each (Complex | and Il inhibitors).

Seahorse XF Analyzer Run

e Equilibration: Replace the cell culture medium with the prepared XF Assay Medium and incubate the
cell culture microplate in a non-COz2 incubator for 45-60 minutes before the assay.
e Calibration: Load the sensor cartridge and utility plate containing the inhibitors into the analyzer for

calibration.

e Assay Program: Execute a standard Mito Stress Test program with the following measurement

cycle:

[¢]

[¢]

Oligomycin Injection: Measure 3-5 cycles.
FCCP Injection: Measure 3-5 cycles.

[e]

[e]

Basal Measurement: 3-5 cycles (Mix: 2-3 minutes, Wait: 2 minutes, Measure: 3-5 minutes).

Rotenone & Antimycin A Injection: Measure 3-5 cycles.

Data Interpretation and Key Parameters

After the run, the analyzer software generates an OCR trace. The following key metabolic parameters are

calculated from the data:

Table 1: Key Mitochondrial Parameters Derived from OCR Assay

Parameter Definition Biological Meaning

Basal Respiration OCR measured before any The baseline OCR used to meet cellular
injections. ATP demand.

ATP-linked The drop in OCR after The portion of basal respiration used for

Respiration Oligomycin injection. mitochondrial ATP production.

Maximal Respiration The OCR after FCCP injection.

The maximum respiratory capacity of the
cell.
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Parameter Definition

Spare Respiratory Maximal Respiration - Basal
Capacity Respiration.
Non-mitochondrial OCR after Rotenone/Antimycin
Respiration A'injection.

Biological Meaning

The cell's ability to respond to increased
energy demand.

Oxygen consumption from non-
mitochondrial sources.

Expected Outcome with BAY-876: In BAY-876 sensitive cells, you may observe an increase in Basal

and/or Maximal Respiration, indicating a compensatory shift towards mitochondrial metabolism after

GLUT1 inhibition and glycolysis suppression [3] [4]. Conversely, resistant cell lines with high basal

OXPHOS may show different adaptation patterns [2].

Application Notes for Researchers

¢ Cell Line Considerations: The metabolic response to BAY-876 is highly cell-type dependent. For
instance, RB1-positive triple-negative breast cancer (TNBC) cells with high glycolytic rates are

often sensitive to GLUT1 inhibition, while RB1-negative cells are more resistant [2].
e Combination Studies: BAY-876 can be effectively combined with mitochondrial inhibitors (e.g.,
Niclosamide, Pyrvinium pamoate) to simultaneously target glycolysis and oxidative phosphorylation,

inducing a synergistic "metabolic crisis” [1].

¢ Integrated Readouts: For a comprehensive metabolic profile, run the Glycolysis Stress Test in
parallel with the Mito Stress Test. Correlate OCR data with other endpoints like apoptosis assays

(caspase 3/7) and intracellular ROS measurements to link metabolic changes to phenotypic

outcomes [3] [2].

Experimental Workflow and Metabolic Pathways

To help you visualize the entire experimental process and the underlying biology, the following diagrams

outline the protocol workflow and the metabolic shifts induced by BAY-876.
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Diagram 1: Experimental workflow for the Seahorse XF Cell Mito Stress Test following BAY-876 treatment,

showing the sequential injection steps.
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Diagram 2: Simplified model of the metabolic shift induced by BAY-876. By inhibiting GLUT1, BAY-876

blocks glucose uptake and glycolysis, leading to a compensatory increase in mitochondrial respiration

(OCR) that can elevate ROS production and trigger apoptosis [3] [4] [2].

Key Takeaways

e BAY-876 induces a measurable metabolic shift from glycolysis to mitochondrial respiration in

sensitive cancer cells, detectable via OCR assays [3] [4].

¢ Cell line context is critical; response depends on factors like basal metabolic state and genetic

background (e.g., RB1 status) [2].

e Combination with mitochondrial inhibitors is a promising strategy to enhance anti-tumor efficacy

by blocking metabolic compensation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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